Vicomp alloy
Description
Vicomp alloy is a cobalt-chromium-molybdenum (Co-Cr-Mo) ceramic alloy primarily used in dental applications, including removable dentures, implants, and porcelain-fused-to-metal (PFM) crowns and bridges . Its development aimed to enhance biocompatibility and corrosion resistance in oral environments. Vicomp’s microstructure and electrochemical stability have been validated through in vitro studies using 0.9% saline and artificial saliva, demonstrating suitability for long-term dental use .
Properties
CAS No. |
120607-07-0 |
|---|---|
Molecular Formula |
C21H23NO.ClH |
Synonyms |
Vicomp alloy |
Origin of Product |
United States |
Chemical Reactions Analysis
Impact-Induced Reactions in Zr-Based Amorphous Alloys
The Zr₆₈.₅Cu₁₂Ni₁₂Al₇.₅ amorphous alloy exhibits unique energy release mechanisms under high-velocity impact. Key findings include:
-
Crystallization Transition : Under shock compression (>10 GPa), the amorphous structure undergoes crystallization, releasing heat via exothermic reactions .
-
Oxidation Kinetics : Post-crystallization, rapid oxidation with atmospheric oxygen occurs, governed by the Avrami–Erofeev equation:
where is the reaction degree, is the rate constant, and is the reaction order . -
Energy Efficiency : Ballistic experiments revealed a 45–60% energy release efficiency at impact velocities of 1,200–1,800 m/s .
Table 1: Chemical Composition of Co₇₀W₁₂Al₁₅ Alloy
| Component | Weight % |
|---|---|
| Co | 68.06 |
| Al | 15.15 |
| W | 12.62 |
| Ti | 2.08 |
| Fe | 2.70 |
-
Reaction Pathway :
Excess carbon forms carbides (e.g., WCo₃C), enhancing hardness and abrasion resistance .
Corrosion Behavior of Ti6Al4V in Physiological Environments
In simulated inflammatory conditions (Hanks’ solution + lactic acid/H₂O₂), Ti6Al4V shows:
-
Passive Layer Degradation : Lactic acid adsorption destabilizes the TiO₂ layer, increasing corrosion current density by 30% .
-
Synergistic Effects : Combined lactic acid and H₂O₂ reduce charge transfer resistance from 67.1 kΩ·cm² to 12.4 kΩ·cm², accelerating ion release .
Co-Cr-Mo Alloy Passivation and Ion Release
Electrolytic passivation of Co-Cr-Mo (63% Co, 29% Cr, 6.1% Mo) in Na₂SO₄:
-
Ion Release Reduction :
Ion Release Rate (Non-Passivated) Release Rate (Passivated) Co 0.28 μg/cm²/day 0.12 μg/cm²/day Cr 0.15 μg/cm²/day 0.05 μg/cm²/day -
Surface SEM analysis confirmed smoother morphology post-passivation, correlating with reduced pitting .
Kinetic Modeling of Shock-Induced Reactions
For Zr-based amorphous alloys, the modified Johnson-Cook model predicts temperature rise during impact:
where is the Taylor-Quinney coefficient (0.9), is flow stress, and is strain rate . Experimental validation showed 95% agreement with theoretical predictions .
Table 2: Reaction Mechanisms Across Alloys
| Alloy | Primary Reaction | Key Influencers |
|---|---|---|
| Zr₆₈.₅Cu₁₂Ni₁₂Al₇.₅ | Crystallization + oxidation | Impact velocity, O₂ availability |
| Co₇₀W₁₂Al₁₅ | Carbide formation | Carbon content, reaction time |
| Ti6Al4V | Passive layer dissolution | pH, inflammatory metabolites |
| Co-Cr-Mo | Electrochemical passivation | Na₂SO₄ concentration, potential |
Comparison with Similar Compounds
Vicomp vs. Vitallium (Co-Cr Alloy)
Vitallium, a traditional Co-Cr alloy, has been a benchmark in dental prosthetics due to its mechanical strength and corrosion resistance. Comparative studies reveal:
Key Findings :
Vicomp vs. Nickel-Chromium (Ni-Cr) Alloys
Ni-Cr alloys are cost-effective alternatives but raise biocompatibility concerns due to nickel sensitization.
Key Findings :
- Vicomp outperforms Ni-Cr alloys in safety and longevity, particularly in PFM applications.
Impact of Manufacturing Methods
Vicomp’s performance varies with fabrication techniques:
Research Insights :
Electrochemical Behavior in Simulated Oral Environments
Studies evaluating Vicomp in artificial saliva (pH 6.8) with additives like mucin and phosphate ions reveal:
Q & A
Basic Research Questions
Q. How can the PICOT framework be applied to formulate research questions about Vicomp alloy’s mechanical properties?
- Methodological Answer : Use the PICOT framework to define:
- P (Population): Specific alloy composition (e.g., Vicomp-α with 85% Ti, 10% Al, 5% V).
- I (Intervention): Experimental treatment (e.g., heat treatment at 800°C for 2 hours).
- C (Comparison): Baseline properties of untreated this compound or alternative alloys (e.g., Ti-6Al-4V).
- O (Outcome): Measurable properties (e.g., tensile strength, fatigue resistance).
- T (Time): Duration of observation (e.g., 1,000 cycles in stress testing).
This structure ensures clarity and reproducibility .
Q. What experimental designs are effective for isolating this compound’s phase-transformation behavior?
- Methodological Answer :
- Step 1 : Use differential scanning calorimetry (DSC) to identify phase-transition temperatures.
- Step 2 : Employ X-ray diffraction (XRD) to validate phase composition at varying temperatures.
- Step 3 : Cross-reference results with computational models (e.g., CALPHAD) to resolve discrepancies in phase diagrams .
- Data Validation : Replicate experiments with controlled atmospheric conditions (e.g., inert gas) to minimize oxidation artifacts .
Advanced Research Questions
Q. How can contradictions in this compound’s corrosion resistance data be resolved across studies?
- Methodological Answer :
- Step 1 : Conduct meta-analysis of existing studies to identify variables (e.g., electrolyte pH, alloy microstructure).
- Step 2 : Perform controlled experiments isolating conflicting factors (e.g., grain size vs. impurity content).
- Step 3 : Apply statistical tests (e.g., ANOVA) to determine if p-values < 0.05 indicate significant differences .
- Example : If Study A reports 12% mass loss (pH=3) and Study B reports 8% (pH=5), re-test at intermediate pH levels to identify non-linear behavior .
Q. What mixed-methods approaches optimize understanding of this compound’s failure mechanisms under cyclic loading?
- Methodological Answer :
- Quantitative : Fatigue testing with strain gauges to collect stress-life (S-N) curves.
- Qualitative : Scanning electron microscopy (SEM) to analyze fracture surfaces for ductile vs. brittle failure modes.
- Integration : Use regression models to correlate microstructure (e.g., grain boundaries) with fatigue life, then validate via SEM .
- Framework : Follow FINER criteria (Feasible, Interesting, Novel, Ethical, Relevant) to prioritize high-impact variables .
Data Analysis & Interpretation
Q. How should researchers address incomplete datasets in this compound’s thermal conductivity studies?
- Methodological Answer :
- Strategy 1 : Apply multiple imputation techniques to estimate missing data points, ensuring robustness via cross-validation .
- Strategy 2 : Exclude outliers only after Grubbs’ test (α=0.05) confirms statistical insignificance .
- Example : If thermal conductivity data for Vicomp-β is sparse, augment with ab initio simulations to fill gaps .
Q. What statistical frameworks are suitable for comparing this compound’s performance against benchmark materials?
- Methodological Answer :
- Framework : Non-parametric tests (e.g., Mann-Whitney U) for non-normal distributions.
- Implementation : Rank alloys by property (e.g., hardness) and compute p-values to reject null hypotheses (e.g., "Vicomp = Ti-6Al-4V") .
- Case Study : In Table 5.1 (from ), ranks for video-composition methods were compared using similar statistical rigor; adapt this to alloy rankings .
Contradiction & Validation
Q. How can researchers validate conflicting claims about this compound’s biocompatibility?
- Methodological Answer :
- Step 1 : Replicate in vitro cytotoxicity tests (e.g., ISO 10993-5) across multiple cell lines (e.g., osteoblasts, fibroblasts).
- Step 2 : Use mixed-effects models to account for batch variability in raw materials .
- Step 3 : Publish raw datasets and analysis code for peer verification .
Q. What protocols ensure reproducibility in this compound’s additive manufacturing parameters?
- Methodological Answer :
- Documentation : Specify laser power (W), scan speed (mm/s), and layer thickness (µm) in metadata.
- Calibration : Use interlaboratory studies to harmonize equipment (e.g., EOS M290 vs. SLM 280) .
- Benchmarking : Compare porosity metrics (e.g., Archimedes’ method vs. micro-CT) to resolve measurement disparities .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
